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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for
screening and characterizing small molecule inhibitors of the C-C chemokine receptor type 4
(CCR4). CCR4 is a G protein-coupled receptor (GPCR) that plays a crucial role in immune
responses and is implicated in various diseases, including allergic inflammation and cancer.[1]
[2] The methods described herein are essential for the identification and development of novel
therapeutics targeting this important receptor.

Introduction to CCR4 and its Role as a Drug Target

CCRA4 is the receptor for the chemokines CCL17 (TARC) and CCL22 (MDC), which primarily
mediate the migration of Th2 cells, regulatory T cells (Tregs), and other immune cells.[1][2] Its
involvement in recruiting these cell types to sites of inflammation and tumors makes it an
attractive target for therapeutic intervention. Small molecule inhibitors of CCR4 have the
potential to modulate these immune responses and offer novel treatment strategies for various
pathologies.

CCRA4 Signaling Pathway

Upon ligand binding, CCR4 couples to Gi proteins, initiating a signaling cascade that leads to
various cellular responses, including chemotaxis, calcium mobilization, and receptor
internalization. Understanding this pathway is critical for designing and interpreting screening
assays.
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CCR4 Signaling Pathway
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High-Throughput Screening Workflow for CCR4 Inhibitors
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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